Cas no 2172328-17-3 (tert-butyl 3-amino-1-(3-bromophenyl)cyclobutane-1-carboxylate)

• Product Name: tert-butyl 3-amino-1-(3-bromophenyl)cyclobutane-1-carboxylate
• CAS No: 2172328-17-3
• MF: C₁₅H₂₀BrNO₂
• MW: 326.228803634644
• CID: 6179104
• PubChem ID: 165504501
• Update Time: 2025-08-03

tert-butyl 3-amino-1-(3-bromophenyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-1-(3-bromophenyl)cyclobutane-1-carboxylate
• 2172328-17-3
• EN300-1450333

• Inchi： 1S/C15H20BrNO2/c1-14(2,3)19-13(18)15(8-12(17)9-15)10-5-4-6-11(16)7-10/h4-7,12H,8-9,17H2,1-3H3
• InChI Key： CJJORRBFIXYVBT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(C(=O)OC(C)(C)C)CC(C1)N

Computed Properties

• Exact Mass: 325.06774g/mol
• Monoisotopic Mass: 325.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl 3-amino-1-(3-bromophenyl)cyclobutane-1-carboxylate

Professional Introduction to Tert-butyl 3-amino-1-(3-bromophenyl)cyclobutane-1-carboxylate (CAS No. 2172328-17-3)

Tert-butyl 3-amino-1-(3-bromophenyl)cyclobutane-1-carboxylate, with the CAS number 2172328-17-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery programs.

The molecular structure of tert-butyl 3-amino-1-(3-bromophenyl)cyclobutane-1-carboxylate consists of a cyclobutane ring substituted with various functional groups. The presence of a tert-butyl group, an amino group, and a 3-bromophenyl moiety contributes to its unique chemical properties and potential biological interactions. These structural features make it an intriguing molecule for medicinal chemists to explore.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. The compound tert-butyl 3-amino-1-(3-bromophenyl)cyclobutane-1-carboxylate has been studied for its potential role in modulating various cellular processes. Its ability to interact with biological targets suggests that it may have applications in the treatment of inflammatory diseases, neurological disorders, and other conditions where precise molecular intervention is required.

One of the most compelling aspects of this compound is its structural diversity, which allows for the exploration of multiple pharmacological scaffolds. The cyclobutane ring provides a rigid framework that can be modified to optimize binding affinity and selectivity. Additionally, the presence of both polar and non-polar substituents enhances its solubility and bioavailability, crucial factors for successful drug development.

Recent studies have highlighted the importance of computational modeling in predicting the biological activity of small molecules. By leveraging advanced computational techniques, researchers have been able to identify potential binding pockets and optimize the structure of tert-butyl 3-amino-1-(3-bromophenyl)cyclobutane-1-carboxylate for improved efficacy. These findings underscore the growing role of computational chemistry in accelerating drug discovery processes.

The synthesis of tert-butyl 3-amino-1-(3-bromophenyl)cyclobutane-1-carboxylate presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. The development of efficient synthetic routes is essential for scaling up production and conducting comprehensive biological evaluations.

In conclusion, tert-butyl 3-amino-1-(3-bromophenyl)cyclobutane-1-carboxylate (CAS No. 2172328-17-3) represents a promising candidate for further pharmaceutical research. Its unique molecular structure and potential biological activities make it an attractive molecule for drug discovery efforts. As research continues to uncover new therapeutic applications, this compound is poised to play a significant role in the development of innovative treatments for various diseases.